Cas no 638199-56-1 (Benzene, 1,3,5-trimethyl-2-(1-octynylthio)-)

• Product Name: Benzene, 1,3,5-trimethyl-2-(1-octynylthio)-
• CAS No: 638199-56-1
• MF: C₁₇H₂₄S
• MW: 260.437463760376
• CID: 425665
• PubChem ID: 71380846
• Update Time: 2025-04-19

Benzene, 1,3,5-trimethyl-2-(1-octynylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-trimethyl-2-(1-octynylthio)-
• 1,3,5-trimethyl-2-oct-1-ynylsulfanylbenzene
• DTXSID40803335
• 1,3,5-Trimethyl-2-[(oct-1-yn-1-yl)sulfanyl]benzene
• 638199-56-1

• Inchi： 1S/C17H24S/c1-5-6-7-8-9-10-11-18-17-15(3)12-14(2)13-16(17)4/h12-13H,5-9H2,1-4H3
• InChI Key： CEJLJVCKOLBBPZ-UHFFFAOYSA-N
• SMILES： S(C#CCCCCCC)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 260.16002
• Monoisotopic Mass: 260.15987194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0